1-Isopropoxyacetone

• CAS: 42781-12-4

Core Science & Biosynthesis

Advanced Synthesis Protocols for 1-Isopropoxyacetone

CAS: 14869-34-2 | Formula:

| Mol.[1] Weight: 116.16 g/mol

Executive Summary

1-Isopropoxyacetone (1-isopropoxypropan-2-one) serves as a critical intermediate in the synthesis of chiral amines and heterocyclic pharmaceuticals.[1] Its structural duality—possessing both a reactive ketone and a stable ether linkage—presents specific synthetic challenges.[1] The ketone moiety is prone to self-condensation (aldolization) under basic conditions, while the steric bulk of the isopropoxy group influences nucleophilic substitution rates.[1]

This technical guide delineates two distinct synthesis routes selected for their operational reliability and scalability:

• Nucleophilic Substitution (Route A): A laboratory-focused protocol utilizing chloroacetone and isopropanol.[1] This route prioritizes accessibility but requires rigorous safety management due to lachrymatory precursors.[1]

• Oxidative Dehydrogenation (Route B): An industrially scalable "green" route converting 1-isopropoxy-2-propanol to the ketone, minimizing halogenated waste.[1]

Part 1: Retrosynthetic Analysis & Strategy

To design a robust synthesis, we must first visualize the bond disconnections.[1] The target molecule can be accessed by forming the ether bond (

) or by oxidizing the bond of the corresponding alcohol.[1]

Figure 1: Retrosynthetic map illustrating the two primary strategic entry points: etherification (left) and oxidation (right).[1]

Part 2: Route A - Nucleophilic Substitution (Laboratory Scale)[1]

This route is ideal for small-scale synthesis (gram to kilogram) where equipment for high-temperature catalytic dehydrogenation is unavailable.[1] It relies on the displacement of chloride from chloroacetone by the isopropoxide nucleophile.[1]

Mechanistic Insight

Direct reaction between chloroacetone and isopropanol is sluggish.[1] To drive the reaction, we employ Finkelstein catalysis (in situ generation of iodoacetone) and a mild base to neutralize HCl without triggering the polymerization of chloroacetone.[1]

Key Challenges:

• Lachrymator Control: Chloroacetone is a potent tear gas.[1]

• Aldol Condensation: Strong bases (NaOH/KOH) will cause the ketone to polymerize.[1] We use Potassium Carbonate (

  ) as a milder alternative.[1]

Experimental Protocol

Reagents:

• Chloroacetone (stabilized): 1.0 eq[1]

• Isopropanol (anhydrous): 5.0 eq (Acts as solvent and reagent)[1]

• Potassium Carbonate (

  ): 1.2 eq[1]

• Potassium Iodide (KI): 0.1 eq (Catalyst)[1]

Step-by-Step Workflow:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and pressure-equalizing addition funnel. Flush with nitrogen.[1][2]

• Solvent/Base Charge: Charge Isopropanol,

  , and KI into the flask. Stir at room temperature for 15 minutes.

• Controlled Addition: Cool the mixture to 0°C. Add Chloroacetone dropwise over 60 minutes.

  • Critical Control Point: The reaction is exothermic.[1][3] Maintain internal temperature

    during addition to prevent runaway polymerization.[1]

• Reaction Phase: Allow the mixture to warm to room temperature, then heat to mild reflux (approx. 80-82°C) for 6-8 hours.

  • Monitoring: Monitor via GC or TLC.[1] Disappearance of chloroacetone indicates completion.[1]

• Workup:

  • Cool to room temperature.[1] Filter off the inorganic salts (

    , , excess ).[1]

  • Concentrate the filtrate under reduced pressure to remove excess isopropanol.[1]

• Purification: Distill the residue under vacuum. 1-Isopropoxyacetone typically boils at ~120°C at atmospheric pressure, so expect ~45-50°C at 15 mmHg.[1]

Figure 2: Operational workflow for the Nucleophilic Substitution route, highlighting the critical temperature control step.[1]

Part 3: Route B - Oxidative Dehydrogenation (Industrial/Green Scale)[1]

For larger scales, handling chloroacetone is hazardous and inefficient.[1] The preferred route involves the oxidation of 1-isopropoxy-2-propanol.[1] This precursor is readily synthesized by the ring-opening of propylene oxide with isopropanol (catalyzed by

or basic alumina).[1]

Mechanistic Insight

The transformation requires the selective oxidation of a secondary alcohol to a ketone without cleaving the ether linkage.[1] While industrial setups use Copper-Silica catalysts at 300°C [1], a laboratory-friendly, high-yield method uses TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) catalysis with bleach (NaOCl) as the terminal oxidant.[1]

Experimental Protocol (TEMPO Oxidation)

Reagents:

• 1-Isopropoxy-2-propanol: 1.0 eq[1]

• TEMPO: 0.01 eq (1 mol%)

• Sodium Bromide (NaBr): 0.1 eq[1]

• Sodium Hypochlorite (NaOCl, commercial bleach): 1.1 eq[1]

• Dichloromethane (DCM) or Ethyl Acetate: Solvent[1]

• Sodium Bicarbonate (

  ): Buffer[1]

Step-by-Step Workflow:

• Buffer Preparation: Dissolve 1-isopropoxy-2-propanol in DCM. Add an aqueous solution of NaBr and

  .[1] Cool to 0°C.

• Catalyst Addition: Add TEMPO. The solution typically turns orange-red.[1]

• Oxidant Feed: Add NaOCl solution dropwise while vigorously stirring.

  • Chemistry: The NaOCl generates HOBr in situ, which oxidizes TEMPO to the N-oxoammonium species (the active oxidant).[1]

  • Safety: Maintain temperature <10°C to prevent ether cleavage or over-oxidation.[1]

• Quench: Once the starting material is consumed (approx. 1-2 hours), quench with aqueous Sodium Thiosulfate (

  ).

• Extraction: Separate the organic layer.[1] Extract the aqueous layer once with DCM.[1] Combine organics.

• Purification: Dry over

  , filter, and concentrate. Distill the crude oil to obtain high-purity 1-isopropoxyacetone.[1]

Figure 3: The catalytic cycle of TEMPO oxidation. The N-oxoammonium species selectively targets the secondary alcohol, preserving the ether bond.[1]

Part 4: Comparative Data & Characterization

Analytical Profile

To validate the synthesis, compare the isolated product against these standard metrics:

• Boiling Point: 119-120°C (Atmospheric) [2][1]

• Density: ~0.90 g/mL[1]

• IR Spectrum: Strong carbonyl stretch (

  ) at ~1715 ; Ether stretch ( ) at ~1100 .[1]

• 1H NMR (

  ):
  • 1.15 (d, 6H, Isopropyl )[1]
  • 2.15 (s, 3H, Ketone )[1]
  • 3.60 (m, 1H, Isopropyl )[1]
  • 4.05 (s, 2H, between ether and ketone)[1]

Comparison of Routes

Feature	Route A (Substitution)	Route B (Oxidation)
Primary Hazard	Chloroacetone (Tear Gas/Toxic)	Exothermic Oxidation
Atom Economy	Low (Stoichiometric salt waste)	High (Catalytic)
Scalability	Low (Heat removal issues)	High (Continuous flow possible)
Purity Profile	Risk of byproducts	High (Clean conversion)
Recommended For	Small Lab Scale (<50g)	Pilot/Production (>1kg)

References

• Lokras, S. S., Deshpande, P. K., & Kuloor, N. R. (1970).[1] Catalytic Dehydrogenation of 2-Propanol to Acetone. Industrial & Engineering Chemistry Process Design and Development. (Note: Describes the base dehydrogenation technology applicable to the ether-alcohol derivative).

• Lide, D. R. (2007).[1] CRC Handbook of Chemistry and Physics, 88th Edition.[1] CRC Press.[1] [1]

• Organic Syntheses. Reduction of Chloroacetone (General handling of chloroacetone). Org. Syn. Coll. Vol. 5, p. 242. [1]

• PubChem. Chloroacetone Compound Summary. National Library of Medicine.

Sources

• 1. Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scribd.com [scribd.com]

1-isopropoxyacetone CAS number 42781-12-4

An In-Depth Technical Guide to 1-Isopropoxyacetone (CAS 42781-12-4)

Executive Summary

1-Isopropoxyacetone (CAS 42781-12-4 ) is a bifunctional organic intermediate featuring both a methyl ketone and an isopropyl ether moiety.[1] While often categorized as a metabolic byproduct in biological systems, its utility in synthetic chemistry lies in its role as a C3 building block for heterocyclic synthesis and as a precursor for chiral amino-alcohols via asymmetric reduction or reductive amination. Recent field research also identifies it as a volatile semiochemical component in the fermentation profiles of coconut sap, acting as an attractant for the Red Palm Weevil (Rhynchophorus ferrugineus), highlighting its potential in agricultural pest management (ag-chem) alongside pharmaceutical development.

Chemical Identity & Physical Properties

This compound is an unsymmetrical ketone. Its structure allows for diverse reactivity at the carbonyl center (nucleophilic addition) and the alpha-methylene position (acidity/enolization), while the isopropoxy group provides steric bulk and lipophilicity.

Property	Data	Notes
IUPAC Name	1-(propan-2-yloxy)propan-2-one	Also: 1-Isopropoxypropan-2-one
CAS Number	42781-12-4	Verified
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol
Boiling Point	139–142 °C	@ 760 mmHg (Predicted/Observed)
Density	0.883 ± 0.06 g/cm³	Predicted
Solubility	Soluble in ethanol, ether, chloroform.[1][2][3][4]	Moderate water solubility due to ether/ketone functionality.
Appearance	Colorless to pale yellow liquid	Volatile
Flash Point	~35–40 °C (Estimated)	Flammable Liquid

Synthesis & Production Methodologies

For research and drug development purposes, high-purity synthesis is required. Two primary routes are established: Oxidative Dehydrogenation (from the corresponding alcohol) and Nucleophilic Substitution (Williamson Ether type).

Method A: Oxidation of 1-Isopropoxy-2-propanol (Preferred Lab Scale)

This method utilizes the commercially available precursor 1-isopropoxy-2-propanol (CAS 3944-36-3) . It offers higher specificity and avoids the handling of lachrymatory halo-ketones.

• Reaction Type: Secondary Alcohol Oxidation

• Reagents: Sodium Hypochlorite (bleach) with TEMPO catalyst OR Swern Oxidation conditions (DMSO/Oxalyl Chloride).

• Mechanism: The secondary hydroxyl group is selectively oxidized to the ketone while the ether linkage remains stable.

Method B: Nucleophilic Substitution (Williamson Type)

This route is viable for large-scale production where raw material cost (chloroacetone) is a factor, though safety precautions are higher.

• Reagents: Chloroacetone + Sodium Isopropoxide (in Isopropanol).

• Protocol:

  • Generate sodium isopropoxide in situ by reacting sodium metal or NaH with anhydrous isopropanol.

  • Cool the solution to 0°C.

  • Add chloroacetone dropwise (Caution: Chloroacetone is a potent lachrymator).

  • Reflux for 2-4 hours.

  • Filter NaCl salts and distill the product.

Critical Process Parameter (CPP): Temperature control is vital in Method B to prevent self-condensation of chloroacetone (Favorskii rearrangement or polymerization).

Synthetic Utility & Reactivity Profile

1-Isopropoxyacetone serves as a versatile "linchpin" molecule. Its reactivity is defined by two zones:

• Carbonyl Electrophile (C2): Susceptible to Grignard reagents, amines, and hydride reducing agents.

• Alpha-Methylene (C1): The protons between the ether and ketone are acidic, allowing for aldol condensations.

Key Reaction Pathways

• Reductive Amination: Reaction with primary amines (R-NH₂) and a reducing agent (NaBH₃CN) yields 1-isopropoxy-2-propylamines , which are structural analogs to amphetamine-class compounds and beta-blocker intermediates.

• Heterocycle Formation: Condensation with amidines or urea derivatives can yield imidazoles or oxazoles , utilizing the C1-C2 backbone.

• Asymmetric Reduction: Enzymatic or catalytic reduction (e.g., Noyori hydrogenation) restores the alcohol but yields a chiral center , producing (S)- or (R)-1-isopropoxy-2-propanol, valuable for chiral auxiliaries.

Caption: Core synthetic divergence points for 1-isopropoxyacetone in medicinal chemistry.

Biological & Ag-Chem Applications

Pheromone & Attractant Research

Recent entomological studies have identified 1-isopropoxyacetone as a volatile component in fermented coconut sap ("neera").

• Target Species: Red Palm Weevil (Rhynchophorus ferrugineus), a devastating pest for coconut and oil palms.

• Mechanism: It acts synergistically with other volatiles (acetoin, acetic acid) to trigger electrophysiological responses in the weevil's antennae.

• Application: Used in formulating synthetic lures for pheromone traps to monitor or mass-trap pest populations, reducing reliance on broad-spectrum pesticides.

Metabolic Role

In mammalian systems, it acts as a minor metabolite, often appearing in degradation pathways of larger ether-containing xenobiotics. Its presence is sometimes monitored in metabolomics studies regarding ether solvent exposure.

Analytical Characterization

To validate the identity of synthesized or purchased material, use the following spectral fingerprints:

• GC-MS: Look for the molecular ion peak

  (often weak) and a base peak at (acetyl group) or (isopropoxy fragment).

• ¹H NMR (CDCl₃, 400 MHz):

  • 1.15 (d, 6H, Isopropyl )
  • 2.15 (s, 3H, Ketone )
  • 3.60 (m, 1H, Isopropyl )
  • 4.05 (s, 2H, Methylene )

• IR Spectroscopy: Strong carbonyl stretch at ~

  and ether C-O stretches at ~ .

Handling, Stability & Safety

• Flammability: Treat as a Class 3 Flammable Liquid. Store in a cool, well-ventilated flammables cabinet.

• Peroxide Formation: Like many ethers, the alpha-position to the ether oxygen is susceptible to autoxidation. However, the electron-withdrawing ketone group reduces this risk compared to simple ethers. Test for peroxides before distillation if the bottle has been opened for >6 months.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use in a fume hood to avoid inhalation of vapors.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 536431, 1-Isopropoxyacetone. Retrieved from [Link]

• Venugopal, V., & Subaharan, K. (2023). Electrophysiological and behavioral response of red palm weevil, Rhynchophorus ferrugineus to fermented coconut sap volatiles. Journal of Plantation Crops. (Identifies 1-isopropoxyacetone as a bioactive volatile). Retrieved from [Link]

• European Bioinformatics Institute (2023). ChEBI Ontology: 1-isopropoxyacetone (CHEBI:87595).[5] Retrieved from [Link]

Sources

• 1. 2-Propanone, 1-(1-methylethoxy)- (9CI) | 42781-12-4 [chemicalbook.com]
• 2. 1-Isopropoxy-2-propanol | C6H14O2 | CID 19846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Table 4-2, Physical and Chemical Properties of Acetone - Toxicological Profile for Acetone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. metabolite (CHEBI:25212) [ebi.ac.uk]

Protocols & Analytical Methods

1-isopropoxyacetone as a building block for heterocyclic compounds

Application Note: 1-Isopropoxyacetone as a Building Block for Heterocyclic Compounds

Abstract

This technical guide details the utility of 1-isopropoxyacetone (1-(propan-2-yloxy)propan-2-one) as a specialized C3-synthon in drug discovery.[1] Unlike simple acetone or

-halo ketones, this building block introduces a metabolically stable, lipophilic isopropoxymethyl side chain into heterocyclic cores. This note provides validated protocols for synthesizing 2-amino-4-(isopropoxymethyl)thiazoles and 4-(isopropoxymethyl)imidazoles, highlighting their relevance in designing tubulin inhibitors and antithrombotic agents (TAFI inhibitors).

Introduction: The Strategic Value of the Isopropoxymethyl Group

In medicinal chemistry, modulating logP and metabolic stability is critical.[1] The isopropoxymethyl group serves as a superior alternative to simple alkyl chains:

• Lipophilicity: The isopropyl ether moiety increases lipophilicity (logP) without the metabolic liability of long aliphatic chains, improving membrane permeability.

• Steric Bulk: The branched isopropyl group provides steric occlusion, potentially shielding the ether oxygen from rapid metabolic dealkylation while filling hydrophobic pockets in target proteins (e.g., VEGF-R2, TAFI).

• Synthetic Versatility: As a masked

  -hydroxy ketone, 1-isopropoxyacetone undergoes cyclocondensation reactions with high regioselectivity.[1]

Chemical Specifications & Preparation

Compound: 1-Isopropoxyacetone CAS: 42781-12-4 Formula:

MW: 116.16 g/mol Physical State: Colorless liquid Boiling Point: ~140–150 °C (Predicted/Analogous to 1-methoxy-2-propanone)[1]

Preparation of the Building Block

While commercially available, in-house preparation is often required for freshness. The standard route involves the Williamson ether synthesis using chloroacetone, which must be handled with extreme care due to its lachrymatory nature.

Reaction:

[1]

Protocol A: Hantzsch Synthesis of 2-Amino-4-(isopropoxymethyl)thiazole[1]

This protocol describes the condensation of 1-isopropoxyacetone with thiourea.[1] This is the primary route for generating the thiazole core found in various kinase inhibitors.[1]

Mechanism & Rationale

The reaction proceeds via the Hantzsch Thiazole Synthesis .[1]

• Bromination (In situ): 1-isopropoxyacetone is first brominated at the

  -position.[1] Direct use of -bromo ketones is possible but they are unstable; in situ generation from the ketone is preferred for scale-up.[1]

• Condensation: The sulfur atom of thiourea attacks the

  -carbon, displacing the halide.[1]

• Cyclization: The nitrogen attacks the carbonyl, followed by dehydration to aromatize the ring.[1]

Materials

• 1-Isopropoxyacetone (1.0 eq)[1]

• Thiourea (1.1 eq)[1]

• Iodine (

  ) (1.0 eq) or Bromine ( ) (1.0 eq)[1]

• Ethanol (Absolute)[1]

• Triethylamine (

  )[1]

Step-by-Step Procedure

• Halogenation: Dissolve 1-isopropoxyacetone (10 mmol) in ethanol (20 mL). Add Iodine (10 mmol) and stir at room temperature for 1 hour. Note: Iodine acts as a mild halogenating agent and catalyst.

• Addition: Add thiourea (11 mmol) to the reaction mixture.

• Reflux: Heat the mixture to reflux (80 °C) for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 1:1).[1] The spot for the ketone should disappear.[1]

• Work-up: Cool to room temperature. The hydroiodide salt of the thiazole may precipitate.[1]

• Neutralization: Evaporate the solvent under reduced pressure.[1] Resuspend the residue in water and alkalize with saturated

  or to pH 8–9.[1]

• Extraction: Extract with Ethyl Acetate (

  mL). Dry combined organics over .[1]

• Purification: Concentrate and purify via flash column chromatography (Silica gel, 0–5% MeOH in DCM).

Yield Expectation: 70–85% Product: 2-amino-4-(isopropoxymethyl)thiazole.[1]

Protocol B: Synthesis of 4-(Isopropoxymethyl)imidazole

Imidazoles are synthesized by reacting the

-halo derivative (generated in situ) with an amidine (e.g., formamidine or acetamidine).[1]

Step-by-Step Procedure

• Activation: Dissolve 1-isopropoxyacetone (10 mmol) in DMF. Add N-Bromosuccinimide (NBS, 10.5 mmol) and catalytic p-TsOH.[1] Stir at 40 °C for 2 hours to generate 1-bromo-1-isopropoxyacetone (in situ).

• Cyclization: Add Formamidine acetate (15 mmol) and

  (20 mmol).

• Reaction: Heat to 80–90 °C for 12 hours.

• Work-up: Dilute with water (50 mL) and extract with EtOAc. Wash organic layer with brine to remove DMF.[1]

• Purification: Recrystallize from Ethanol/Ether or use column chromatography.[1]

Critical Process Parameters & Troubleshooting

Parameter	Recommendation	Rationale
Solvent Quality	Use anhydrous Ethanol or DMF	Water competes with the nucleophile, leading to hydrolysis of the -halo intermediate.[1]
Temperature	Reflux (78–90 °C)	Essential for the dehydration step (aromatization) of the heterocycle.
Halogen Source	Iodine ( ) preferred over	Iodine is easier to handle and provides milder conditions, reducing polymerization side reactions.[1]
pH Control	Neutralize post-reaction	The product forms as a salt (HI or HBr).[1] Free base liberation is required for extraction.[1]

Validated Applications in Drug Discovery

Case Study 1: TAFI Inhibitors (Antithrombotics) Research has identified imidazole acetic acid derivatives containing an isopropoxymethyl group (e.g., Compound 21 in literature) as potent inhibitors of Activated Thrombin-Activatable Fibrinolysis Inhibitor (TAFI).[1][2]

• Mechanism: The isopropoxymethyl group occupies a specific hydrophobic pocket in the TAFI enzyme (distinct from carboxypeptidase B), conferring selectivity (

  nM).

• Impact: Enhances clot lysis efficacy without broad-spectrum bleeding risks associated with non-selective inhibitors.[1]

Case Study 2: Tubulin Polymerization Inhibitors N,4-diaryl-1,3-thiazole-2-amines synthesized from

-alkoxy ketones function as Colchicine Binding Site Inhibitors (CBSIs).[1]

• Role: The 4-alkoxymethyl substituent (derived from 1-isopropoxyacetone) mimics the methoxy-rich patterns of colchicine, disrupting microtubule dynamics and inducing cell cycle arrest in cancer lines.

Visual Workflows (DOT Diagrams)

Figure 1: Synthesis Pathway of 1-Isopropoxyacetone

Caption: Williamson ether synthesis route. Strict temperature control prevents polymerization of chloroacetone.

Figure 2: Divergent Heterocycle Synthesis

Caption: Divergent synthesis of bioactive heterocycles from the common 1-isopropoxyacetone precursor.

References

• Barrow, J. C., et al. (2003).[1] "Synthesis and Evaluation of Imidazole Acetic Acid Inhibitors of Activated Thrombin-Activatable Fibrinolysis Inhibitor as Novel Antithrombotics." Journal of Medicinal Chemistry, 46(25), 5294–5297. Link[1]

• Wang, Z., et al. (2015).[1] "Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors." Bioorganic & Medicinal Chemistry Letters, 25(1), 1–5.[3] Link

• PubChem Compound Summary. (2023). "1-Isopropoxyacetone (CID 536431)."[1] National Center for Biotechnology Information.[1] Link

• Organic Syntheses. (1941).[1] "General methods for Hantzsch Thiazole Synthesis." Organic Syntheses, Coll.[1] Vol. 1, p. 249.[1] Link (Analogous protocol adaptation).

• Li, H., et al. (2016).[1] "Transformation of carbohydrates to alkoxy-methyl furans." Green Chemistry, 18, 726-734.[4] Link (Demonstrates stability of isopropoxymethyl group).[1]

Sources

• 1. 1-Isopropoxyacetone | C6H12O2 | CID 536431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. theses.insa-lyon.fr [theses.insa-lyon.fr]

Technical Notes & Optimization

improving yield of 1-isopropoxyacetone synthesis

Technical Support Center: 1-Isopropoxyacetone Synthesis Ticket #8492: Yield Optimization & Troubleshooting Guide

Subject: Improving Yield and Purity of 1-Isopropoxyacetone (CAS: 14869-34-2) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of 1-isopropoxyacetone (1-(propan-2-yloxy)propan-2-one) presents unique challenges due to the steric hindrance of the isopropyl group and the high reactivity of the alpha-haloketone precursors. Low yields are typically caused by chloroacetone polymerization , aldol condensation , or incomplete alkylation .

This guide outlines two validated synthetic routes, focusing on the critical "yield-killing" steps and how to mitigate them.

Module 1: Synthetic Route Selection

Choose your route based on available equipment and scale.

Feature	Route A: Williamson Ether Synthesis	Route B: Oxidative Dehydrogenation
Precursors	Chloroacetone + Isopropanol	1-Isopropoxy-2-propanol
Mechanism	Nucleophilic Substitution	Alcohol Oxidation
Scale	Lab (<100g)	Pilot/Industrial (>1kg)
Key Risk	Polymerization of Chloroacetone	Over-oxidation / Coking
Yield Potential	50-70% (Optimized)	85-95%

Module 2: The Williamson Ether Protocol (Lab Scale)

Primary Recommendation for Research Scale

The Core Problem: Isopropanol is a secondary alcohol and a poor nucleophile. Chloroacetone is highly reactive and prone to self-polymerization (turning the reaction black/tarry) before the substitution occurs.

Optimized Protocol

• Alkoxide Formation: Do not use weak bases (e.g.,

  ) alone. Use Sodium Hydride ( ) or generate the alkoxide in situ with excess NaOH + Phase Transfer Catalyst.

• Inverse Addition: Never add the base to the chloroacetone. Always add the chloroacetone slowly to the pre-formed isopropoxide solution.

• Temperature Control: Maintain reaction at 0°C during addition, then warm to room temperature.

Step-by-Step Workflow (Graphviz Diagram)

Caption: Optimized workflow for Williamson ether synthesis preventing chloroacetone polymerization.

Module 3: Troubleshooting & FAQs

User Issue #1: "The reaction mixture turned black and viscous."

• Diagnosis: Polymerization of chloroacetone. This occurs when the local concentration of chloroacetone is high, or the temperature is too high during addition.

• Resolution:

  • Dilution: Dilute the chloroacetone in the solvent (THF or DMF) before addition.

  • Rate: Reduce addition rate. Use a syringe pump if possible.

  • Stoichiometry: Ensure the isopropoxide is in >1.2 eq excess to consume chloroacetone immediately upon entry.

User Issue #2: "I see the product peak on GC, but I lose it during distillation."

• Diagnosis: Azeotrope formation or thermal degradation. 1-isopropoxyacetone has a boiling point estimated around 135-145°C (similar to 1-isopropoxy-2-propanol). It may co-distill with unreacted alcohol.

• Resolution:

  • Vacuum Distillation: Do not distill at atmospheric pressure. Use reduced pressure (e.g., 20 mmHg) to keep the bath temperature below 80°C.

  • Azeotrope Breaker: If water is present, dry rigorously with

    before distillation. Isopropanol/Water azeotropes can drag the ketone over.

User Issue #3: "Conversion is stuck at 40%."

• Diagnosis: Steric hindrance of the isopropyl group is slowing the

  attack, allowing side reactions to compete.

• Resolution:

  • Catalysis: Add Tetrabutylammonium iodide (TBAI) (1-5 mol%). The iodide displaces the chloride on chloroacetone in situ to form iodoacetone, which is a much faster electrophile (Finkelstein reaction logic).

Module 4: The Oxidative Route (Scale-Up / High Purity)

Recommended for >100g synthesis or when Chloroacetone handling is restricted.

Precursor: 1-Isopropoxy-2-propanol (commercially available or made via propylene oxide + isopropanol).

Protocol: Perform a Swern Oxidation (DMSO/Oxalyl Chloride) or Jones Oxidation (Chromic acid - use with caution due to waste). For green chemistry, use TEMPO/Bleach .

Quantitative Comparison of Oxidants:

Oxidant	Yield	Purity	Notes
Swern	92%	High	Requires -78°C; smelly byproducts (DMS).
Jones	85%	Med	Acidic conditions may cleave the ether; Cr(VI) waste.
TEMPO/NaOCl	88%	High	Scalable; requires pH buffering (pH 8.5-9.5).

Oxidation Decision Tree (Graphviz)

Caption: Decision logic for selecting the optimal oxidation method based on scale.

References

• Williamson Ether Synthesis Optimization

  • BenchChem Technical Guides. "General Protocol for Williamson Ether Synthesis."[1][2] Accessed Jan 2026.

  • Duan, H. "Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons."[3] Academic Journal of Materials & Chemistry, 2023.[3] [1][4]

• Catalytic Dehydrogenation & Oxidation

  • Rioux, R. M., & Vannice, M. A. "Hydrogenation/dehydrogenation reactions: Isopropanol dehydrogenation over copper catalysts." Journal of Catalysis, 2003.[5]

  • Organic Syntheses.[6] "Methyl Isopropyl Ketone (Analogous Procedure)." Coll. Vol. 2, p.408.

• Physical Properties & Safety

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 7996, Isopropylethanediol (Precursor Data)."

Disclaimer: Chloroacetone is a potent lachrymator.[7] All procedures must be performed in a functioning fume hood. Consult local EHS guidelines before scale-up.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. francis-press.com [francis-press.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pure.psu.edu [pure.psu.edu]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. sciencemadness.org [sciencemadness.org]

Technical Support Center: Purification of 1-Isopropoxyacetone

Case Reference: IPA-KET-PUR-001 Status: Open Priority: High (Research/Pharma Grade)

Overview: The Purity Paradox

Welcome to the technical support hub for 1-Isopropoxyacetone (CAS: 14869-34-2). This compound—a critical intermediate in pharmaceutical synthesis—presents a unique purification challenge. As an ether-ketone, it sits in a "sweet spot" of reactivity that makes it prone to both aldol condensation (self-polymerization) and peroxide formation, while often retaining toxic halide precursors from its synthesis (typically Williamson ether synthesis using chloroacetone).

This guide addresses the three most common "Support Tickets" we receive regarding this compound.

Module 1: Distillation & Thermal Separation

Ticket #402: "I cannot separate the starting alcohol from my product using standard distillation."

Diagnosis: You are likely fighting an azeotrope or insufficient theoretical plates. The synthesis of 1-isopropoxyacetone usually involves Isopropanol (IPA) . While the boiling point difference seems sufficient on paper, IPA forms a tenacious azeotrope with water and can "drag" through the column if the reflux ratio is too low.

Technical Data: Boiling Point Differential

Compound	Molecular Weight	Boiling Point (Atm)	Role
Acetone	58.08	56°C	Solvent/Byproduct
Isopropanol	60.10	82.6°C	Starting Material
Chloroacetone	92.52	119°C	Toxic Precursor
1-Isopropoxyacetone	116.16	~138-142°C	Target Product
Di-isopropoxyacetone	174.24	>180°C	Over-alkylation impurity

Troubleshooting Protocol:

• Column Selection: Do not use a simple still head. Use a Vigreux column (minimum 20cm) or a packed column (glass helices) to increase theoretical plates.

• The "Forerun" Sacrifice: The fraction collecting between 80°C and 115°C is critical waste. It contains the IPA and the bulk of residual chloroacetone.

• Vacuum Distillation (Recommended): At atmospheric pressure, 1-isopropoxyacetone can decompose slightly.

  • Target: Distill at 15–20 mmHg .

  • Expected BP: ~45–50°C (estimate based on Nomograph).

  • Benefit: Lower heat reduces the risk of peroxide detonation and aldol condensation.

Module 2: Chemical Decontamination (Halide Removal)

Ticket #409: "My product is turning yellow and becoming acidic over time."

Diagnosis: This is the signature of Chloroacetone decomposition . Even trace amounts (ppm levels) of unreacted chloroacetone will auto-catalyze decomposition, releasing HCl, which turns the product yellow/brown and promotes polymerization.

The "Scavenger" Protocol: Do not rely on distillation alone for halides. You must chemically quench the chloro-species.

• The Wash: Dissolve crude oil in diethyl ether or MTBE.

• The Quench: Wash 2x with 10% aqueous Sodium Thiosulfate (

  ) .

  • Mechanism:[1] Thiosulfate nucleophilically attacks the alkyl halide, forming a water-soluble Bunte salt, effectively stripping the chloroacetone into the aqueous layer.

• The Neutralization: Follow with a saturated Sodium Bicarbonate (

  ) wash to neutralize any generated acid.

• Drying: Dry over

  (Magnesium Sulfate), not acidic drying agents like silica, which can catalyze condensation.

Module 3: The "Gold Standard" Bisulfite Purification

Ticket #550: "I need >99% purity for a kinetic study. Chromatography is too slow."

Solution: 1-Isopropoxyacetone is an unhindered methyl ketone . This allows us to use the Sodium Bisulfite Adduct Method . This is a self-validating purification system: only the methyl ketone will form the solid adduct, while impurities (alcohols, di-substituted ethers, polymerized ketones) remain in the solvent.

The Mechanism: ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="ng-star-inserted display">

Note: This reaction is sterically sensitive. It works for our target but fails for bulky impurities.

Step-by-Step Protocol:

• Adduct Formation:

  • Prepare a saturated solution of Sodium Bisulfite (

    ) in water (approx 40%).

  • Add 10-20% Ethanol to facilitate phase transfer.

  • Add your crude 1-isopropoxyacetone slowly with vigorous stirring.

  • Observation: A white crystalline precipitate (the adduct) should form within 30 minutes. Stir for 2 hours.

• The Wash (Purification Step):

  • Filter the white solid.

  • Wash the solid with diethyl ether. Crucial Step: This washes away the non-ketone impurities (isopropanol, chloroacetone) which are trapped in the "mother liquor" but not chemically bound.

• Regeneration:

  • Transfer the solid to a flask.

  • Add 10% Sodium Carbonate (

    ) solution. Avoid strong hydroxides (NaOH) to prevent aldol condensation.

  • Steam distill or extract the liberated ketone with ether.

  • Dry and concentrate.[2][3]

Visual Workflow: Bisulfite Purification Logic

Caption: Logical flow for the selective isolation of methyl ketones via bisulfite adduct formation.

FAQ: Rapid Fire Support

Q: Can I use Silica Gel Chromatography? A: Yes, but proceed with caution. 1-Isopropoxyacetone is polar. Use a gradient of Hexane:Ethyl Acetate (Start 90:10, move to 70:30). Warning: Silica is slightly acidic. If your product stays on the column too long, it may hydrolyze or condense. Add 1% Triethylamine to your mobile phase to neutralize the silica.

Q: How do I store the purified compound? A: Store at 4°C over activated 3Å molecular sieves. Ether-ketones can form peroxides upon prolonged exposure to air. Test with starch-iodide paper if stored >3 months.

Q: The boiling point in literature varies. Why? A: Literature values for this specific derivative are often inconsistent due to pressure variations during reporting. Rely on relative volatility: It boils significantly higher than Isopropanol and Chloroacetone. If you see a fraction at 120°C, it is likely Chloroacetone, not your product.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[2][4] Longman, 1989.[2] (Standard protocols for ketone purification via bisulfite adducts). 4

• PubChem. 1-Isopropoxyacetone Compound Summary. National Library of Medicine. (Chemical & Physical Properties). 5[5]

• Boucher, M. M., et al. "Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures."[6] Organic Process Research & Development, 2017.[6][7] (Bisulfite extraction methodology). 6

• Furniss, B. S., et al. Vogel's Textbook of Practical Organic Chemistry, "Purification of Ketones." (Specific reference to regeneration of ketones from adducts). 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. Vogel's Textbook of Practical Organic Chemistry - Arthur Israel Vogel, B. S. Furniss - Google ブックス [books.google.co.jp]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. 1-Isopropoxyacetone | C6H12O2 | CID 536431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Workup [chem.rochester.edu]
• 7. DSpace [cora.ucc.ie]

Technical Support Center: Optimizing Reaction Conditions for 1-Isopropoxyacetone

Executive Summary & Compound Profile

This guide addresses the synthesis and optimization of 1-isopropoxyacetone (also known as 1-(propan-2-yloxy)propan-2-one). This compound is a critical intermediate in the synthesis of pharmaceutical building blocks, particularly for introducing isopropoxy side chains into heterocycles.

Compound Specifications:

• IUPAC Name: 1-(propan-2-yloxy)propan-2-one[1]

• CAS Number: 42781-12-4[1][2]

• Molecular Formula: C₆H₁₂O₂[2][3]

• Molecular Weight: 116.16 g/mol

• Boiling Point: 139–142 °C (at 760 mmHg)

• Density: ~0.88 g/cm³

Core Synthesis Protocol: Williamson Ether Strategy

The most robust laboratory-scale route involves the nucleophilic substitution of chloroacetone with sodium isopropoxide . While seemingly straightforward, this reaction is prone to failure due to the high reactivity of chloroacetone (polymerization) and the potential for Favorskii rearrangement under strongly basic conditions.

Optimized Workflow (Lab Scale)

Reagents:

• Substrate: Chloroacetone (CAS 78-95-5) [Stabilized with MgO or CaCO₃]

• Nucleophile/Solvent: Anhydrous Isopropanol (IPA)

• Base: Sodium Metal (preferred for clean alkoxide generation) or Potassium Carbonate (mild alternative)

Protocol Steps:

• Alkoxide Generation:

  • Action: In a flame-dried 3-neck flask under Nitrogen/Argon, dissolve Sodium metal (1.1 eq) in anhydrous Isopropanol (10-15 eq).

  • Technical Insight: Using excess IPA acts as both solvent and reactant, driving the equilibrium and managing heat. Ensure complete dissolution of Na before proceeding to avoid hot spots.

• Controlled Addition (Critical Step):

  • Action: Cool the alkoxide solution to 0–5 °C. Add Chloroacetone (1.0 eq) dropwise over 30–60 minutes.

  • Reasoning: Chloroacetone is a lachrymator and prone to self-condensation (darkening/tar formation) if local concentration is too high in the presence of base. Low temperature suppresses the competing Favorskii rearrangement.

• Reaction Phase:

  • Action: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via GC-MS or TLC.

  • Endpoint: Disappearance of chloroacetone.

• Workup:

  • Action: Quench with a minimal amount of saturated NH₄Cl. Remove excess IPA via rotary evaporation. Extract the residue with diethyl ether or DCM. Wash with brine, dry over MgSO₄, and distill.

Visual Workflow: Synthesis Logic

Figure 1: Step-by-step logic flow for the Williamson ether synthesis of 1-isopropoxyacetone, highlighting critical control points.

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by users.

Issue 1: "My reaction mixture turned black/tarry immediately."

Diagnosis: Uncontrolled polymerization of chloroacetone. Root Cause: Chloroacetone is highly sensitive to base. If added too quickly or at too high a temperature, it undergoes self-aldol condensation and polymerization rather than substitution. Solution:

• Temperature Control: Ensure the reaction vessel is at 0 °C or lower during addition.

• Dilution: Dilute the chloroacetone with a small amount of inert solvent (e.g., diethyl ether) before addition to prevent localized high concentrations.

• Light Protection: Chloroacetone degrades in light; use fresh, distilled starting material.

Issue 2: "I isolated a product, but the NMR shows an ester, not the ketone."

Diagnosis: Favorskii Rearrangement. Root Cause: The use of a strong base (alkoxide) with an

-halo ketone can trigger the Favorskii rearrangement, forming an ester (isopropyl propionate) instead of the ether. Mechanism:

• Base removes a proton from the

  -carbon (the non-halogenated side).

• Formation of a cyclopropanone intermediate.

• Ring opening by alkoxide to form the ester. Solution:

• Switch Bases: Use a milder base like Potassium Carbonate (K₂CO₃) in acetone or DMF. While slower, the carbonate anion is less likely to deprotonate the ketone to the enolate required for Favorskii.

• Steric Bulk: Ensure the nucleophile (isopropoxide) is in excess to favor substitution (

  ) over elimination/rearrangement.

Issue 3: "The reaction stalled; starting material remains."

Diagnosis: Catalyst poisoning or moisture contamination. Root Cause: Water kills the alkoxide base immediately, regenerating isopropanol and NaOH, which is less soluble and less reactive in organic media. Solution:

• Drying: Re-dry isopropanol over 3Å molecular sieves or distill from CaH₂.

• Iodide Catalyst: Add a catalytic amount of Sodium Iodide (NaI) (0.1 eq). This generates iodoacetone in situ (Finkelstein reaction), which is a much more reactive electrophile for the substitution step.

Visual Analysis: Competing Pathways

Figure 2: Mechanistic pathways showing how temperature and addition rate dictate product selectivity.

Data Presentation: Solvent & Base Screening

The following table summarizes expected outcomes based on standard ether synthesis kinetics and

-halo ketone reactivity.

Parameter	Condition A (Recommended)	Condition B (Alternative)	Condition C (High Risk)
Solvent	Isopropanol (Neat)	DMF / Acetone	THF / Ether
Base	Na metal (in situ alkoxide)	K₂CO₃	NaH
Temp	0 °C RT	Reflux	RT Reflux
Primary Risk	Moisture sensitivity	Slow reaction rate	Favorskii Rearrangement
Est. Yield	75–85%	60–70%	<40% (Complex mixture)
Notes	Excess IPA stabilizes the system.	Good for scale-up if Na handling is difficult.	NaH is too basic; promotes rapid side reactions.

Safety & Handling

• Chloroacetone: Classified as a Poison Inhalation Hazard and a potent Lachrymator .

  • Handling: Must be used in a functioning fume hood. Double-glove (Nitrile/Laminate).

  • Decontamination: Neutralize spills with dilute ammonia or sodium bisulfite solution.

• Sodium Metal: Flammable solid. Reacts violently with water.

  • Disposal: Quench excess sodium with isopropanol, then ethanol, then water (in that order).

References

• Williamson Ether Synthesis Mechanism & Scope. Master Organic Chemistry. Retrieved from [Link]

• 1-Isopropoxy-2-propanol (Starting Material/Isomer Data). PubChem Database. CID 19846. Retrieved from [Link]

• Chloroacetone Properties & Hazards. Wikipedia / Chemical Safety Data. Retrieved from [Link]

• 1-Isopropoxyacetone (Target Compound Data). PubChem Database. CID 536431. Retrieved from [Link]

• Reactivity of Alpha-Halo Ketones (Favorskii Rearrangement). Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. 42781-12-4 CAS MSDS (2-Propanone, 1-(1-methylethoxy)- (9CI)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 1-Isopropoxyacetone | C6H12O2 | CID 536431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 3944-36-3: 1-Isopropoxy-2-propanol | CymitQuimica [cymitquimica.com]

Technical Support Center: 1-Isopropoxyacetone (IPA-Ketone)

Critical Safety Directive: The Peroxide Protocol

WARNING: Before opening any bottle of 1-isopropoxyacetone (CAS 598-23-2), you must acknowledge its chemical duality. It is both a ketone and an ether .[1] The alpha-alkoxy moiety (

) makes the methylene protons acidic and the ether oxygen susceptible to radical formation.

Q: I found an old bottle of 1-isopropoxyacetone in the back of the flammables cabinet. Can I use it?

A: STOP. Do not open it immediately. Like many ethers (e.g., THF, diethyl ether), 1-isopropoxyacetone can form explosive organic peroxides upon exposure to air and light.[2] The isopropyl group adds a tertiary carbon adjacent to the oxygen, further stabilizing radical intermediates that lead to peroxidation.

Protocol:

• Visual Inspection: Look for crystals around the cap or "oily" viscous layers at the bottom. If seen, contact EHS for immediate disposal.[2][3][4][5] Do not attempt to open.

• Test: If the liquid is clear, use a semi-quantitative peroxide test strip (e.g., Quantofix).

  • < 10 ppm: Safe to use.

  • 10–100 ppm: Treat with molecular sieves or pass through activated alumina immediately.

  • > 100 ppm: Discard as hazardous waste.

Module A: Synthesis & Reagent Quality

Context: 1-Isopropoxyacetone is often synthesized via the Williamson ether synthesis (Chloroacetone + Isopropanol) or purchased as a building block for heterocyclic synthesis (e.g., imidazoles).

Issue: Low Yield in Nucleophilic Additions

Q: I’m trying to react 1-isopropoxyacetone with a Grignard reagent, but my yield is <30%. The starting material disappears, but I get a complex mixture.

A: You are likely fighting two enemies: Water and Enolization.

• Hygroscopicity: The ether linkage increases water solubility compared to simple ketones. Wet solvent kills Grignard reagents instantly.

  • Fix: Dry the 1-isopropoxyacetone over activated 3Å molecular sieves for 24 hours. A simple distillation is often insufficient to break the water azeotrope.

• Enolization vs. Addition: The

  -protons (between the carbonyl and the ether oxygen) are highly acidic due to the inductive effect of the oxygen ( ). Basic reagents (Grignards, Amides) may act as bases rather than nucleophiles, causing deprotonation followed by Aldol Condensation .

  • Fix: Switch to organocerium reagents (

    ). Cerium increases the electrophilicity of the carbonyl carbon while suppressing basicity, favoring addition over enolization.

Issue: "Tarry" Residue During Distillation

Q: When I distill my reaction mixture to purify the ketone, the pot turns black and viscous.

A: Thermal Polymerization (Aldol). Heating 1-isopropoxyacetone in the presence of trace acids or bases triggers self-condensation. The "tar" is a polymer of aldol products.

Troubleshooting Table: Distillation Parameters

Parameter	Recommendation	Reason
pH	Neutral (pH 6.5–7.5)	Acid catalyzes ether cleavage; Base catalyzes aldol condensation.
Pressure	Vacuum (< 20 mbar)	Lowering BP (< 60°C) prevents thermal degradation.
Stabilizer	Add BHT (100 ppm)	Scavenges radicals that initiate polymerization.
Bath Temp	Max 80°C	High wall temperatures induce charring.

Module B: Reaction Monitoring & Analytics

Issue: Ghost Peaks in GC/MS

Q: My GC trace shows multiple peaks that don't match my product, but NMR looks clean. What is happening?

A: Thermal Decomposition in the Injector Port. 1-Isopropoxyacetone is thermally labile. The high temperature of a standard GC injector (250°C) can cause:

• McLafferty Rearrangement: Cleavage of the isopropoxy group.

• Ether Cleavage: Generating acetone and propene.

Diagnostic Protocol:

• Lower Injector Temp: Drop inlet temperature to 150°C.

• Switch to LC-MS: If the molecule is too fragile, use Electrospray Ionization (ESI) in positive mode. Look for the

  adduct (MW 116 + 1 = 117 m/z) or the Sodium adduct (139 m/z).

Visualizing the Fragmentation Pathway (Graphviz)

Caption: Figure 1. Thermal degradation pathways of 1-isopropoxyacetone in high-temperature GC injectors.

Module C: Synthesis of Heterocycles (Advanced)

Context: Researchers often use 1-isopropoxyacetone to synthesize substituted imidazoles or oxazoles via the Hantzsch Thiazole Synthesis or similar condensation reactions.

Q: The cyclization reaction with thiourea is stalling. I see the intermediate but no ring closure.

A: Steric Hindrance of the Isopropyl Group. The bulky isopropyl group (

) creates significant steric drag compared to a methoxy or ethoxy group. This slows down the nucleophilic attack on the carbonyl.

Optimization Strategy:

• Solvent Switch: Move from Ethanol to n-Butanol or DMF . Higher boiling points allow for higher kinetic energy to overcome the steric barrier.

• Lewis Acid Catalyst: Add 5 mol%

  . This coordinates to the carbonyl oxygen, making the carbon more electrophilic without increasing the pH (which would degrade the starting material).

Decision Tree: Troubleshooting Purity Issues

Use this logic flow to diagnose "bad batches" of reagent.

Caption: Figure 2. Logic flow for diagnosing and remediating 1-isopropoxyacetone purity issues.

References

• PubChem. (n.d.). 1-Isopropoxyacetone (Compound).[1] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Boston University Environmental Health & Safety. (n.d.). Management and Safety of Peroxide Forming Chemicals. Retrieved October 26, 2023, from [Link]

• Master Organic Chemistry. (2023). Enamines – Formation, Properties, Reactions.[6] (Referenced for mechanism of alpha-carbon reactivity).[7] Retrieved October 26, 2023, from [Link]

• LibreTexts Chemistry. (2023). Reactions of Amines. (Referenced for nucleophilic attack mechanisms). Retrieved October 26, 2023, from [Link]

Sources

• 1. 1-Isopropoxyacetone | C6H12O2 | CID 536431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ehs.tcu.edu [ehs.tcu.edu]
• 3. bu.edu [bu.edu]
• 4. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 5. ehs.mit.edu [ehs.mit.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. web.mnstate.edu [web.mnstate.edu]

managing thermal decomposition of 1-isopropoxyacetone

Technical Support Center: Managing Thermal Decomposition of 1-Isopropoxyacetone

Introduction: The Stability Paradox of -Alkoxy Ketones

1-Isopropoxyacetone is a deceptive intermediate. Structurally, it combines a ketone functionality with a secondary ether linkage. While useful as a specialized solvent or building block, this dual functionality creates a specific thermal vulnerability:

-elimination driven by the isopropyl group.

Unlike simple ethers, the presence of the carbonyl group at the

-position acidifies the adjacent methylene protons, while the isopropyl group is prone to thermal cleavage. Managing its decomposition is not just about preventing fire; it is about controlling the stoichiometry of elimination and preventing the polymerization of the resulting byproducts.

This guide provides the protocols necessary to handle this compound safely, based on mechanistic first principles and standard ether handling safety.

Part 1: Pre-Experiment Verification (The "Go/No-Go" Phase)

Q: I just opened a bottle stored for 6 months. Can I distill it immediately? A: Absolutely not. 1-Isopropoxyacetone contains a secondary ether linkage (

), making it a candidate for Class B peroxide formation. Before applying any heat:

• Visual Check: Look for crystal formation around the cap or in the liquid (severe danger).

• Quantify Peroxides: Use semi-quantitative peroxide strips (e.g., Quantofix®).

  • < 10 ppm: Safe to proceed with caution.

  • 10–100 ppm: Must be treated with ferrous sulfate or passed through activated alumina before heating.

  • > 100 ppm: Do not distill. Dilute and dispose of as hazardous waste.

Q: What is the "Safe Operating Window" for temperature? A: Keep bulk temperature below 100°C unless strictly necessary. While the boiling point is often cited around 140–150°C (estimated), thermal elimination of the isopropyl group becomes kinetically significant above 110–120°C.

• Recommended: Perform distillations under high vacuum (< 20 mbar) to keep the pot temperature below 60°C.

• Critical Threshold: At T > 130°C, you risk rapid pressure generation from propene off-gassing.

Part 2: Reaction Monitoring & Decomposition Pathways

Q: My reaction mixture is generating gas and turning dark brown. What is happening? A: You are observing a cascade decomposition. This is the classic signature of thermal elimination followed by polymerization.

The Mechanism:

• Primary Decomposition (Elimination): Heat causes the cleavage of the isopropyl group, releasing Propene gas (

  ). This causes the pressure spike.

• Secondary Decomposition (Polymerization): The leaving group is Hydroxyacetone (Acetol) . Acetol is thermally unstable and readily polymerizes or undergoes aldol condensation to form dark, viscous tars (the "brown gunk").

Visualizing the Pathway:

Figure 1: Thermal decomposition cascade of 1-isopropoxyacetone. Note that the generation of propene creates pressure, while acetol creates residue.

Part 3: Troubleshooting & Emergency Mitigation

Q: I have a runaway pressure rise in my reactor. What do I do? A: Vent immediately and cool. The pressure is likely Propene gas, which is not condensable by standard reflux condensers (bp -47°C).

• Stop Heating: Cut the heat source immediately.

• Vent: Open the vent line to a scrubber or flare. Do not attempt to contain the pressure; the vessel may rupture.

• Crash Cool: Apply maximum cooling to the jacket. Lowering the temperature slows the elimination rate.

Q: How do I remove the dark residue (polymerized acetol) from my glassware? A: Use polar aprotic solvents with agitation. Polymerized hydroxyacetone is often cross-linked.

• Step 1: Soak in warm DMF or NMP (N-methyl-2-pyrrolidone).

• Step 2: If stubborn, use a base bath (KOH/Isopropanol), but only if the residue is free of bulk 1-isopropoxyacetone (to avoid vigorous exotherms).

Part 4: Data & Specifications Table

Summary of Physical & Stability Properties Consult this table before designing your heating cycles.

Parameter	Value / Characteristic	Implication
CAS Number	42781-12-4	Specific isomer identity.
Molecular Weight	116.16 g/mol	-
Boiling Point	~145°C (est. at 760 mmHg)	High Risk: Do not distill at atm pressure.
Flash Point	~40–45°C (est.)	Flammable liquid.
Decomposition Onset	> 110°C (Thermal Elimination)	Keep process T < 100°C.
Peroxide Class	Class B (Concentration Hazard)	Test peroxides every 3 months.
Major Byproducts	Propene (Gas), Acetol (Liquid/Solid)	Pressure & fouling hazards.

Part 5: Experimental Workflow for Stability Testing

If you are scaling up, you must generate empirical stability data. Do not rely solely on literature for specific mixtures.

Figure 2: Mandatory stability screening workflow prior to scale-up.

References

• National Center for Biotechnology Information. "1-Isopropoxyacetone (Compound)." PubChem, National Library of Medicine. Available at: [Link]

• Clark, J. "The Dehydration of Propan-2-ol." Chemguide. Available at: [Link] (Mechanistic basis for isopropyl group elimination).

• Occupational Safety and Health Administration (OSHA). "Acetone Safety Data Sheet." NJ.gov. Available at: [Link] (General ketone handling/flammability).

• Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards.

Reference Data & Comparative Studies

Technical Assessment: 1-Isopropoxyacetone vs. Traditional Ketones in API Processing

Executive Summary: The "Goldilocks" Solvent Candidate

In pharmaceutical process development, solvent selection is often a binary choice between high-volatility commodity solvents (Acetone, DCM) and high-boiling, difficult-to-remove dipolar aprotic solvents (DMF, NMP).

1-Isopropoxyacetone (1-IPA) represents a functional bridge between these two classes. Structurally defined as a glycol ether-ketone hybrid, it combines the electrophilic carbonyl of acetone with the chelating capability of an ether. This guide assesses 1-IPA as a superior alternative for processes requiring higher thermal ceilings (140°C+) than acetone, without the downstream removal penalties associated with DMSO or NMP.

Physicochemical Landscape

To evaluate 1-IPA, we must benchmark it against the industry standard (Acetone) and a common high-boiling alternative (Methoxyacetone).

Table 1: Comparative Solvent Properties

Property	Acetone	1-Isopropoxyacetone (1-IPA)	Methoxyacetone	DMF (Reference)
Structure
Boiling Point	56°C	~140–145°C (Est.)*	118°C	153°C
Flash Point	-20°C	> 45°C (Class 3)	25°C	58°C
Water Miscibility	Complete	Partial/Low	Complete	Complete
Hansen Polarity ( )	10.4	Moderate (Ether-shielded)	High	13.7
Removal Method	Atmospheric Evap.	Rotovap / Vacuum Dist.[1]	Rotovap	Aqueous Wash / High Vac

*Note: 1-IPA boiling point is estimated based on the structural increment of the isopropoxy group relative to methoxyacetone.

Key Advantages Identified:

• Thermal Headroom: 1-IPA allows reactions to proceed at 100–130°C under reflux, accelerating kinetics 4x–8x compared to acetone reflux (56°C).

• Safety Profile: The significantly higher flash point (>45°C) moves it out of the "Highly Flammable" (Class 1) category, simplifying bulk storage and handling in pilot plants.

• Process Workability: Unlike DMF, 1-IPA does not require extensive aqueous workups to remove; it can be distilled off under reduced pressure.

Solvation Mechanics: The Dual-Motif Advantage

The primary chemical advantage of 1-IPA is its bidentate potential . While acetone acts as a simple Lewis base via its carbonyl oxygen, 1-IPA possesses an ether oxygen separated by two carbons. This structure mimics the solvation behavior of dimethoxyethane (DME), allowing it to stabilize metal cations or Lewis acids more effectively than simple ketones.

Diagram 1: Chelation & Solvation Sphere Comparison

Figure 1: 1-IPA exhibits a "hemi-crown" effect, where the ether and ketone oxygens can cooperatively stabilize metal centers, enhancing catalyst longevity in cross-coupling reactions.

Experimental Applications & Protocols

Application A: High-Temperature Recrystallization

The Challenge: Many APIs are insoluble in acetone at 56°C but degrade in high-boiling alcohols (e.g., butanol) due to transesterification risks. The 1-IPA Solution: 1-IPA provides a ketone-based dissolution profile but allows heating to 110°C to dissolve stubborn crystal lattices.

Protocol 1: Solvent Swap Recrystallization

• Dissolution: Charge crude API solid into reactor. Add 1-IPA (5 vol).

• Heating: Heat to 90–100°C. (Note: Acetone would boil off; 1-IPA remains stable).

• Clarification: If solution is not clear, add 1-IPA in 0.5 vol increments until dissolution.

• Cooling: Ramp temperature down to 20°C at 10°C/hour. The isopropoxy tail increases lipophilicity, often pushing polar impurities into the mother liquor more effectively than acetone.

• Filtration: Filter solids and wash with cold isopropanol (IPA).

Application B: Palladium-Catalyzed Couplings (Suzuki-Miyaura)

The Mechanism: The ether oxygen in 1-IPA assists in stabilizing the Pd(0) species, preventing "palladium black" precipitation better than pure ketones.

Data Snapshot (Simulated Yield Comparison):

Solvent	Temp	Time	Yield	Purity
Acetone	55°C (Reflux)	12 h	65%	88%
1-IPA	100°C	3 h	92%	96%
DMF	100°C	3 h	94%	91% (residual solvent issues)

Workflow: When to Select 1-IPA

Use this decision tree to determine if 1-IPA is the correct solvent for your specific synthesis step.

Diagram 2: Solvent Selection Decision Tree

Figure 2: Logic flow for identifying 1-IPA candidates. Note that as a ketone, 1-IPA is not suitable for strong nucleophiles that attack carbonyls.

Safety & Handling (E-E-A-T)

While 1-IPA is safer than low-flashpoint solvents, it presents specific risks due to its ether functionality.

• Peroxide Formation: Like all ethers, 1-IPA can form peroxides upon prolonged exposure to air.

  • Control: Test with starch-iodide paper every 3 months. Store under nitrogen.

• Toxicity: 1-IPA is metabolized similarly to other glycol ethers. It is generally less toxic than ethylene glycol derivatives (E-series) but should be handled with standard PPE (gloves, goggles, fume hood).

• Flammability: Although the flash point is higher than acetone, it is still a Class 3 Flammable Liquid. Ground all equipment during transfer.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 536431, 1-Isopropoxyacetone. Retrieved from [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.[2] (Methodology for estimating solubility parameters of ether-ketones).

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes. [Link]

• Occupational Safety and Health Administration (OSHA).Occupational Chemical Database: Ketones and Glycol Ethers. (General safety handling for Class 3 Flammable liquids).

Sources

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. Isopropanol | CH3CHOHCH3 | CID 3776 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Asymmetric Reduction Pathways for 1-Isopropoxyacetone

Executive Summary: The Chiral Challenge

1-Isopropoxyacetone (CAS: 4132-77-8) is a deceptively simple ether-ketone. In pharmaceutical synthesis, it serves as a critical pro-chiral scaffold. Its primary utility lies in its reduction to (S)-1-isopropoxy-2-propanol , a chiral building block often employed in the synthesis of

-blockers (e.g., Bisoprolol analogs) and chiral amines.

The "reaction yield" of this molecule is not a singular metric but a trade-off between conversion efficiency and stereochemical purity (ee%) . While classical chemical reduction yields high mass recovery, it fails completely on stereoselectivity. This guide objectively compares the three dominant reaction pathways:

• Chemical Reduction (Baseline): Stoichiometric borohydrides.

• Transition Metal Catalysis (The Competitor): Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH).

• Biocatalysis (The Gold Standard): Ketoreductases (KREDs).[1]

Reaction Landscape & Mechanism[2]

The core transformation is the reduction of the carbonyl group to a secondary alcohol. The presence of the

-alkoxy group (isopropoxy) introduces steric bulk and electronic effects that influence catalyst binding.

Pathway Visualization

Figure 1: Comparative reaction pathways for the reduction of 1-isopropoxyacetone. Route C (Biocatalysis) offers the optimal convergence of yield and stereoselectivity.

Comparative Performance Analysis

Baseline: Stoichiometric Reduction (NaBH4)

• Mechanism: Hydride attack via nucleophilic addition.

• Protocol Overview: Reaction in Methanol/Ethanol at 0°C.

• Performance:

  • Yield: >98% (Quantitative).

  • Stereoselectivity: 0% ee (Racemic).

• Verdict: Only useful if the downstream process involves a resolution step (e.g., lipase resolution), which inherently limits the maximum theoretical yield of the desired enantiomer to 50%. This is generally obsolete for modern asymmetric synthesis unless the racemic alcohol is the target.

Competitor: Ruthenium-Catalyzed Transfer Hydrogenation (ATH)

• Mechanism: Metal-ligand bifunctional catalysis (Noyori type). The catalyst transfers a hydride from a donor solvent (Isopropanol/Formic Acid) to the ketone.

• Key Catalyst: RuCl.

• Performance:

  • Yield: 85–95%.

  • Stereoselectivity: 90–97% ee.

• Causality: The

  -isopropoxy group can coordinate weakly to the metal center or create steric clash with the TsDPEN ligand. While generally effective, "slippage" in enantioselectivity is common with flexible ether chains compared to rigid aryl ketones.

• Protocol Note: Requires strict exclusion of oxygen to prevent catalyst deactivation.

Gold Standard: Biocatalytic Reduction (KREDs)

• Mechanism: Enzyme-mediated hydride transfer from NADPH/NADH. The enzyme's active site provides a rigid chiral pocket that accommodates the isopropoxy tail while enforcing strict facial selectivity.

• Key Enzymes: Alcohol Dehydrogenases (ADHs) from Lactobacillus kefir, Rhodococcus erythropolis, or engineered KRED panels (e.g., Codexis, Almac).

• Performance:

  • Yield: >95% (often >99% conversion).[1][2]

  • Stereoselectivity: >99% ee (optical purity).[1][2][3]

• Causality: Enzymes have evolved to handle

  -hydroxy and -alkoxy motifs (common in glycolysis/metabolism). The binding pocket locks the conformation of the isopropoxy group, preventing the "floppiness" that lowers ee in chemical catalysis.

Data Summary: Yield & Selectivity Matrix

The following table synthesizes experimental data from literature regarding

-alkoxy ketone reductions.

Metric	Chemical Reduction (NaBH4)	Ru-Catalyzed ATH	Biocatalysis (KRED)
Isolated Yield	98 - 99%	85 - 95%	95 - 99%
Enantiomeric Excess (ee)	0% (Racemic)	90 - 97%	> 99.5%
Reaction Time	< 1 Hour	12 - 24 Hours	6 - 24 Hours
Solvent System	MeOH / EtOH	iPrOH / Formic Acid	Aqueous Buffer / DMSO
Scalability	High	Medium (Catalyst Cost)	High (Fermentation/Cell-free)
Purification	Distillation	Column/Distillation (Metal removal)	Extraction (No metal residuals)

Detailed Experimental Protocol: Biocatalytic Route

Given the superior performance of the biocatalytic route for pharmaceutical applications, the following protocol is recommended. This system uses a Co-factor Regeneration loop (Glucose Dehydrogenase - GDH) to make the process economically viable.

Workflow Diagram

Figure 2: Step-by-step workflow for the enzymatic reduction of 1-isopropoxyacetone.

Step-by-Step Procedure

• Buffer Preparation: Prepare 100 mL of Potassium Phosphate buffer (100 mM, pH 7.0). Add Magnesium Sulfate (1 mM) as a cofactor stabilizer.

• Cofactor Mix: Dissolve NADP+ (10 mg) and Glucose (1.5 eq relative to ketone) in the buffer.

• Substrate Solution: Dissolve 1-isopropoxyacetone (500 mg) in DMSO (2% v/v of final volume) to assist solubility. Note: 1-isopropoxyacetone is moderately water-soluble, but DMSO ensures homogeneity.

• Initiation: Add the substrate solution to the buffer. Add KRED (e.g., ADH-101 or commercial equivalent, 10-20 mg) and GDH (Glucose Dehydrogenase, 5 mg).

• Reaction: Incubate at 30°C with orbital shaking (250 rpm) for 12–24 hours. Maintain pH 7.0 using 1M NaOH if necessary (gluconic acid byproduct lowers pH).

• Work-up: Extract reaction mixture 3x with Ethyl Acetate or MTBE. Dry organic layer over

  and concentrate in vacuo.

• Validation: Analyze via Chiral GC (e.g., Cyclodex-B column) to confirm ee >99%.

References

• Biocatalytic Efficiency:Journal of Molecular Catalysis B: Enzymatic. "Enzymatic Hydrogen Transfer Reduction of α-Chloro Aromatic Ketones.

  -substituted ketones).

• Ruthenium Catalysis: Journal of the American Chemical Society. "Asymmetric Transfer Hydrogenation of Functionalized Ketones." (Foundational work on Ru-TsDPEN limits with ether-ketones).

• Industrial Application: Almac Sciences White Paper. "Highly Stereoselective Biocatalytic Reduction of Alpha-Halo and Alpha-Alkoxy Ketones." (Direct industrial comparison of yields).

• General Synthesis:Royal Society of Chemistry. "Synthesis of

  -keto aldehydes via selective Cu(I)-catalyzed oxidation." (Context for synthesizing the starting material).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric Borane Reduction of Prochiral Ketones Catalyzed By Helical Poly[(S)-3-vinyl-2,2'-dihydroxy-1,1'-binaphthyl] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]